Cas no 65998-43-8 (3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate)

3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate is a chemically modified flavonoid derivative characterized by its acetylated phenolic groups. This compound exhibits enhanced stability and lipophilicity compared to its non-acetylated counterparts, making it suitable for applications requiring improved solubility in organic solvents. The diacetate modification also protects the hydroxyl groups, reducing susceptibility to oxidation and extending shelf life. Its structural features suggest potential utility in pharmaceutical intermediates or biochemical research, particularly in studies involving flavonoid metabolism or derivatization. The compound’s purity and well-defined structure ensure reproducibility in experimental settings, while its synthetic accessibility allows for scalable production. Analytical methods such as HPLC and NMR confirm its identity and quality.

3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate structure

65998-43-8 structure

Product Name:3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate

CAS No:65998-43-8

MF:C₂₁H₂₀O₇

MW:384.379306793213

CID:4771763

Update Time:2025-10-28

3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-5,7-diol, 3-[4-(acetyloxy)phenyl]-3,4-dihydro-, 5,7-diacetate
- 3-[4-(Acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate
- 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate
- Inchi： 1S/C21H20O7/c1-12(22)26-17-6-4-15(5-7-17)16-8-19-20(25-11-16)9-18(27-13(2)23)10-21(19)28-14(3)24/h4-7,9-10,16H,8,11H2,1-3H3
- InChI Key： ZNLONMAGZHFRRE-UHFFFAOYSA-N
- SMILES： C1OC2=CC(OC(=O)C)=CC(OC(=O)C)=C2CC1C1=CC=C(OC(C)=O)C=C1

3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A117160-10mg	3-[4-(Acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate	65998-43-8	10mg	$ 253.00	2023-04-19
TRC	A117160-25mg	3-[4-(Acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate	65998-43-8	25mg	$ 574.00	2023-04-19
TRC	A117160-50mg	3-[4-(Acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate	65998-43-8	50mg	$ 1120.00	2023-04-19
TRC	A117160-100mg	3-[4-(Acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate	65998-43-8	100mg	$ 1200.00	2023-09-09

3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate

Comprehensive Guide to 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate (CAS No. 65998-43-8): Properties, Applications, and Market Insights

3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate (CAS No. 65998-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a benzopyran derivative, is known for its unique structural properties and potential applications in various industries. In this comprehensive guide, we delve into its chemical characteristics, synthesis methods, applications, and the latest market trends.

The molecular structure of 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate features a benzopyran core substituted with acetyloxy and diacetate groups, which contribute to its stability and reactivity. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of antioxidant and anti-inflammatory agents. Its CAS No. 65998-43-8 is frequently searched in scientific databases, highlighting its relevance in modern chemistry.

One of the most discussed topics in recent years is the role of benzopyran derivatives in nutraceuticals and cosmeceuticals. With the growing demand for natural and synthetic compounds that promote skin health and combat oxidative stress, 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate has emerged as a candidate for further investigation. Its potential to modulate cellular pathways linked to aging and inflammation aligns with current trends in anti-aging research and personalized medicine.

From a synthetic perspective, the production of 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate involves multi-step organic reactions, including esterification and cyclization processes. Chemists often optimize these methods to improve yield and purity, making it a subject of interest in green chemistry and sustainable synthesis. The compound’s solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol further enhances its utility in laboratory settings.

In the pharmaceutical industry, 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate is studied for its potential as a drug precursor. Its structural similarity to flavonoids, which are known for their health benefits, has prompted investigations into its bioactivity and metabolic pathways. Researchers are particularly interested in its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are targets for anti-inflammatory therapies.

The market for benzopyran-based compounds is expanding, driven by advancements in drug discovery and material science. Analysts predict increased demand for 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate in the coming years, particularly in regions with robust pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals and custom synthesis are actively listing this compound in their catalogs, catering to research and industrial needs.

For researchers and industry professionals, understanding the spectroscopic properties of 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate is crucial. Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to characterize its purity and structural integrity. These analytical methods are essential for quality control in both academic and commercial settings.

In conclusion, 3-4-(Acetyloxy)phenyl-3,4-dihydro-2H-1-benzopyran-5,7-diol Diacetate (CAS No. 65998-43-8) represents a versatile compound with promising applications in pharmaceuticals, cosmetics, and biochemical research. Its unique properties and alignment with current scientific trends make it a valuable subject for further exploration. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.